2-(2,4-dichlorophenyl)-2-oxoethyl 4-(dimethylamino)benzoate

• IUPAC Name: [2-(2,4-dichlorophenyl)-2-oxoethyl] 4-(dimethylamino)benzoate
• InChI: InChI=1S/C17H15Cl2NO3/c1-20(2)13-6-3-11(4-7-13)17(22)23-10-16(21)14-8-5-12(18)9-15(14)19/h3-9H,10H2,1-2H3
• InChI Key: FKYSJUMJAVIBDQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)OCC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H15Cl2NO3
• Molecular Weight: 352.2 g/mol

Description

2-(2,4-dichlorophenyl)-2-oxoethyl 4-(dimethylamino)benzoate, also known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used to alleviate pain, inflammation, and fever. It is widely used in the medical field due to its potent analgesic and anti-inflammatory properties.

Mechanism of Action

Diclofenac functions by inhibiting the activity of cyclooxygenase (COX), an enzyme that is responsible for producing prostaglandins. Prostaglandins are inflammatory mediators that contribute to pain and inflammation. By inhibiting COX, 2-(2,4-dichlorophenyl)-2-oxoethyl 4-(dimethylamino)benzoate reduces the production of prostaglandins, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
Diclofenac has various biochemical and physiological effects, including reducing pain, inflammation, and fever. It also has a potent analgesic effect that is comparable to that of morphine. Diclofenac has been shown to reduce the production of cytokines, which are inflammatory mediators that contribute to pain and inflammation. Additionally, it has been shown to reduce the expression of adhesion molecules, which play a crucial role in the inflammatory response.

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages for lab experiments, including its potency, selectivity, and availability. It is also highly soluble in water, which makes it easy to administer in lab experiments. However, there are some limitations to using 2-(2,4-dichlorophenyl)-2-oxoethyl 4-(dimethylamino)benzoate in lab experiments. For example, it can cause gastrointestinal side effects, which can affect the results of experiments. Additionally, it can interfere with the activity of other drugs, which can complicate experiments.

Future Directions

There are several future directions for 2-(2,4-dichlorophenyl)-2-oxoethyl 4-(dimethylamino)benzoate research, including investigating its potential as an anticancer agent, exploring its effects on the immune system, and developing new formulations that can reduce its side effects. Additionally, researchers can investigate the potential of 2-(2,4-dichlorophenyl)-2-oxoethyl 4-(dimethylamino)benzoate in combination with other drugs to enhance its therapeutic effects. Further research can also be done to elucidate the mechanisms of action of 2-(2,4-dichlorophenyl)-2-oxoethyl 4-(dimethylamino)benzoate, which can lead to the development of more potent and selective drugs.

Scientific Research Applications

Diclofenac has been extensively studied in scientific research for its analgesic and anti-inflammatory properties. It has been used in various medical fields, including orthopedics, dentistry, and rheumatology, to alleviate pain and inflammation. Diclofenac has also been used in cancer research to investigate its potential as an anticancer agent. Additionally, it has been used in veterinary medicine to treat pain and inflammation in animals.